Cas no 1803897-26-8 (Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate)

• Product Name: Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate
• CAS No: 1803897-26-8
• MF: C₁₀H₈BrClN₂O₂
• MW: 303.539720535278
• CID: 4824296
• Update Time: 2025-10-12

Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate

• Inchi： 1S/C10H8BrClN2O2/c1-16-9(15)3-5-2-7-8(4-6(5)11)14-10(12)13-7/h2,4H,3H2,1H3,(H,13,14)
• InChI Key： ZYBCWQJMDZYPBF-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1CC(=O)OC)NC(=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 2.9
• Topological Polar Surface Area: 55

Additional information on Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate

Comprehensive Overview of Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate (CAS No. 1803897-26-8)

Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate (CAS No. 1803897-26-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound belongs to the benzimidazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The presence of both bromo and chloro substituents on the benzimidazole core enhances its reactivity, making it a valuable intermediate for further chemical modifications.

The structural uniqueness of Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate lies in its ester functional group, which allows for versatile transformations under mild conditions. Researchers have explored its potential in synthesizing novel small-molecule inhibitors, particularly in the context of kinase-targeted therapies. Given the growing interest in precision medicine and targeted drug delivery, this compound has become a subject of study for its ability to modulate specific biochemical pathways.

In recent years, the demand for high-purity intermediates like Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. Its CAS No. 1803897-26-8 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. The compound's stability under various pH conditions also makes it suitable for catalytic applications and polymer synthesis.

One of the most discussed topics in the scientific community is the role of benzimidazole derivatives in addressing drug-resistant infections. While Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate is not directly classified as an antibiotic, its structural motifs are being investigated for their potential to enhance the efficacy of existing antimicrobial agents. This aligns with the global focus on antimicrobial resistance (AMR), a critical issue highlighted by organizations like the WHO.

From a synthetic perspective, the compound's electrophilic sites (bromine and chlorine atoms) enable selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in agrochemicals and electronic materials. The ester group further facilitates hydrolysis or transesterification, offering additional routes for derivatization.

Environmental and green chemistry considerations have also influenced the study of Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate. Researchers are exploring solvent-free or biocatalytic methods to synthesize such intermediates, reducing the reliance on traditional organic solvents. This trend resonates with the broader push toward sustainable manufacturing practices in the chemical industry.

In summary, Methyl 6-Bromo-2-chloro-1H-benzimidazole-5-acetate (CAS No. 1803897-26-8) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its relevance to contemporary research themes—such as drug discovery, AMR mitigation, and green synthesis—ensures its continued prominence in scientific literature and industrial workflows.